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Compound of Interest

Compound Name: 3-Nitrofluoranthene-8-sulfate

Cat. No.: B125508 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Nitrofluoranthene-8-sulfate was

located. The following guidance is based on the known hazards of the parent compound, 3-

Nitrofluoranthene, and general safety protocols for handling nitro-aromatic and sulfonate

compounds. It is imperative to conduct a thorough risk assessment before handling this

chemical.

Immediate Safety and Hazard Information
3-Nitrofluoranthene, the parent compound, is suspected of causing genetic defects and is

classified as a potential carcinogen.[1] Nitroaromatic compounds are often toxic and can be

readily absorbed through the skin.[2] The addition of a sulfonate group may alter the

compound's properties, but a conservative approach to handling is essential.

Primary Hazards:

Mutagenicity: Suspected of causing genetic defects.[1]

Carcinogenicity: Classified by IARC as Group 3: Not classifiable as to its carcinogenicity to

humans.[1]

Skin Absorption: Nitroaromatic compounds can be absorbed through the skin.[2]

Irritation: May cause skin and eye irritation.[3][4]

Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[3]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 3-Nitrofluoranthene-8-sulfate.

PPE Category Recommended Equipment

Eye and Face

Chemical splash goggles meeting ANSI Z87.1

standards. A face shield should be worn over

goggles when there is a risk of splashing or

aerosol generation.[5]

Hand

Chemical-resistant gloves (e.g., nitrile or

neoprene) should be worn.[5] Always inspect

gloves for integrity before use and dispose of

them properly after handling.

Body

A lab coat or chemical-resistant suit should be

worn to protect the skin.[5] Ensure clothing

covers as much skin as possible.

Respiratory

A NIOSH-approved N95 respirator or higher is

recommended, especially when handling the

powder form or if there is a potential for aerosol

generation.[6]

Footwear
Closed-toe, chemical-resistant shoes are

mandatory in the laboratory setting.[5]

Handling and Operational Plan
Engineering Controls:

Always handle 3-Nitrofluoranthene-8-sulfate in a certified chemical fume hood to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Protocol:
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Preparation:

Designate a specific area for handling the compound.

Assemble all necessary equipment and PPE before starting work.

Ensure the chemical fume hood is functioning correctly.

Donning PPE:

Put on the required PPE in the correct order (e.g., gown, respirator, goggles, face shield,

gloves).

Weighing and Aliquoting:

If working with a powder, handle it carefully to avoid creating dust.

Use a spatula and weighing paper within the fume hood.

If making a solution, add the solid to the solvent slowly to avoid splashing.

During the Experiment:

Keep all containers with the compound sealed when not in use.

Avoid contact with skin and eyes.

If any contamination of PPE occurs, remove and replace it immediately.

Post-Experiment:

Decontaminate the work area with an appropriate solvent and then soap and water.

Properly label and store any remaining compound.

Follow the disposal plan for all waste materials.

Doffing PPE:
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Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste contaminated with 3-Nitrofluoranthene-8-sulfate must be treated as hazardous

waste.

Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,

gloves, weighing paper, paper towels) in a

dedicated, labeled hazardous waste container.

Liquid Waste

Collect all liquid waste containing the compound

in a sealed, labeled, and chemical-resistant

hazardous waste container. Do not mix with

other incompatible waste streams.

Sharps

Any contaminated sharps (e.g., needles, pipette

tips) must be placed in a designated sharps

container for hazardous chemical waste.

Container Disposal

Empty containers should be triple-rinsed with a

suitable solvent, and the rinsate collected as

hazardous liquid waste. The rinsed container

can then be disposed of normally.

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow
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Caption: Workflow for safely handling 3-Nitrofluoranthene-8-sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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